Cas no 2228703-88-4 (2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol)

• Product Name: 2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol
• CAS No: 2228703-88-4
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6221101
• PubChem ID: 165610785
• Update Time: 2025-11-01

2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol
• 2228703-88-4
• 2-[(dimethylamino)methyl]-4-[2-(methylamino)ethyl]phenol
• EN300-1755189

• Inchi： 1S/C12H20N2O/c1-13-7-6-10-4-5-12(15)11(8-10)9-14(2)3/h4-5,8,13,15H,6-7,9H2,1-3H3
• InChI Key： UMWMPISGLIVHBH-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1CN(C)C)CCNC

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol

Comprehensive Overview of 2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol (CAS No. 2228703-88-4)

2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol (CAS No. 2228703-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience, features a phenol core substituted with dimethylamino and methylaminoethyl groups, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug development, especially in targeting neurological and metabolic pathways.

The growing interest in 2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol aligns with current trends in precision medicine and personalized therapeutics. With the rise of AI-driven drug discovery, compounds like this are being screened for their bioactivity and binding affinity to specific receptors. Searches for "phenol derivatives in drug design" or "amine-functionalized phenolic compounds" have surged, reflecting the demand for innovative chemical entities. This compound’s dual amine functionality (dimethylamino and methylaminoethyl) positions it as a candidate for modulating neurotransmitter systems, a hot topic in neurodegenerative disease research.

From a synthetic perspective, CAS No. 2228703-88-4 exemplifies the importance of regioselective functionalization in organic chemistry. Its synthesis typically involves multi-step protocols, including Friedel-Crafts alkylation and reductive amination, to achieve the desired substitution pattern. Laboratories focusing on "high-value chemical intermediates" or "tailored phenolic scaffolds" often explore such compounds to expand their libraries for high-throughput screening. The compound’s stability under physiological conditions also makes it a subject of interest in prodrug development.

Environmental and sustainability considerations are another angle where 2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol gains relevance. As industries shift toward greener chemistry, researchers are investigating eco-friendly synthetic routes for similar compounds. Queries like "green synthesis of amino phenols" or "biodegradable amine derivatives" highlight this trend. While this compound itself is not classified as hazardous, its production methods are being optimized to reduce waste and energy consumption, aligning with global ESG (Environmental, Social, and Governance) goals.

In analytical chemistry, CAS No. 2228703-88-4 presents challenges and opportunities for characterization. Advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are employed to confirm its purity and structural integrity. The compound’s spectral data is often shared in open-access databases, catering to the growing demand for "chemical property datasets" and "reference standards for QC." This transparency supports reproducibility in research, a critical factor in modern scientific rigor.

Looking ahead, the potential of 2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol extends beyond traditional applications. With the integration of machine learning in material science, this compound could inspire novel polymers or coatings with tailored properties. Searches for "smart materials with amine motifs" or "phenolic-based functional materials" underscore this interdisciplinary potential. Its molecular architecture offers a blueprint for designing stimuli-responsive systems, a frontier in nanotechnology and biomedicine.

To summarize, 2-(dimethylamino)methyl-4-2-(methylamino)ethylphenol (CAS No. 2228703-88-4) represents a convergence of synthetic ingenuity and applied science. Its relevance to drug discovery, green chemistry, and advanced materials ensures its place in contemporary research dialogues. As scientific inquiries evolve, this compound will likely remain a focal point for innovation, driven by both academic curiosity and industrial demand.